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Compound of Interest

Compound Name: 1,4-Dimethoxybenzene

Cat. No.: B090301 Get Quote

Essential Safety and Handling Guide for 1,4-
Dimethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,4-
Dimethoxybenzene, including detailed operational and disposal plans. Our goal is to be your

preferred source for laboratory safety and chemical handling information, building deep trust by

providing value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Dimethoxybenzene is a combustible solid that can cause skin, eye, and respiratory tract

irritation.[1][2][3][4] It is crucial to use appropriate personal protective equipment (PPE) to

minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][5]

Skin Protection Chemical-resistant gloves
Appropriate gloves to prevent

skin exposure.[1][6]

Protective clothing To prevent skin exposure.[1][6]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if exposure limits are

exceeded or irritation is

experienced.[6] A particulate

filter respirator adapted to the

airborne concentration of the

substance is recommended.[7]

[8] For weighing and diluting, a

NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended.[9][10]

Hazard Identification:

Hazard Description

Physical State
White flakes or crystalline powder with a sweet,

clover-like odor.[1][2]

Health Hazards

Causes skin, eye, and respiratory tract irritation.

[1][2][3][4] May be harmful if swallowed or

inhaled.[4]

Fire Hazards
Combustible solid.[2][3] Finely dispersed

particles may form explosive mixtures in air.[8]

Incompatibilities Strong oxidizing agents.[1][3]
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Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Operational Plan for Handling:

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible.[1]

Don all required PPE as outlined in the table above.

Handling:

Avoid contact with skin and eyes.[1][7]

Avoid generating dust.[1]

Use non-sparking tools.[7]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed.[1][2][4]

Store away from incompatible materials, such as strong oxidants.[1][8]

Store with ethers, ketones, and halogenated hydrocarbons.[2]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[2] Seek

medical attention.[1][2]

Skin Contact

Remove contaminated clothing.[1][2] Flush skin

with plenty of water for at least 15 minutes.[1]

Wash the affected area with soap and water.[6]

Seek medical attention if irritation occurs.[2]

Inhalation

Move the person to fresh air.[1][2] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen.[1] Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[1] Never give

anything by mouth to an unconscious person.[1]

[6] Seek medical attention.[1]

Spill Response Workflow:

Spill Occurs Evacuate Immediate Area Don Appropriate PPE Ensure Adequate Ventilation Contain the Spill Clean Up Spill

For small spills, dampen with ethanol and sweep up.
Avoid creating dust. Dispose of Waste Decontaminate Area and Equipment Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 1,4-Dimethoxybenzene spill.
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Proper disposal of 1,4-Dimethoxybenzene and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Consult state and local hazardous waste regulations for complete and accurate

classification.[1]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[4]

[5] One suggested method is Flinn Suggested Disposal Method #15.[2]

Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[11]

PPE Hazard Mitigation
The following diagram illustrates the relationship between the required PPE and the specific

hazards associated with 1,4-Dimethoxybenzene.

Hazards of 1,4-Dimethoxybenzene

Personal Protective Equipment (PPE)

Skin IrritationEye Irritation Respiratory Tract Irritation Ingestion Hazard

Safety Goggles

Protects Against

Chemical-Resistant Gloves

Protects Against

Protective Clothing

Protects Against

Respirator

Protects Against Prevents Inhalation Leading to Ingestion
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Caption: Relationship between PPE and hazards of 1,4-Dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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